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Compound of Interest

Compound Name: Aurelin

Cat. No.: B1578159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the antimicrobial properties of Aurelin, a novel

peptide isolated from the jellyfish Aurelia aurita. We present a comparative overview of its

activity against a range of microbial pathogens, detail the experimental protocols for validation,

and illustrate its proposed mechanism of action.

Antimicrobial Spectrum of Aurelin: A Comparative
Analysis
Aurelin has demonstrated a broad spectrum of activity, inhibiting the growth of both Gram-

positive and Gram-negative bacteria.[1][2] The following table summarizes the Minimum

Inhibitory Concentration (MIC) values of Aurelin against specific bacterial strains. For

comparative purposes, MIC values for other well-known antimicrobial peptides (AMPs) are also

included.
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Microorganism Aurelin Aurein 1.2 Magainin II

Gram-Positive

Bacteria

Bacillus megaterium 10 µM[3] - -

Micrococcus luteus 40 µM[3] - -

Staphylococcus

aureus
- 1-16 mg/L[1] -

Gram-Negative

Bacteria

Escherichia coli - - -

Pseudomonas

aeruginosa
- - -

Note: Data for Aurelin against a wider range of pathogens and comparative data for other

AMPs against the same strains are currently limited in publicly available literature. Further

research is needed to establish a more comprehensive antimicrobial profile.

Mechanism of Action: A Dual Approach to Microbial
Inhibition
Aurelin exhibits a unique, dual mechanism of action, sharing structural and functional

similarities with both defensins and potassium channel-blocking toxins.[1][2] This multifaceted

approach contributes to its broad-spectrum antimicrobial activity.

Defensin-Like Activity: Membrane Permeabilization
Similar to defensins, Aurelin is thought to interact with and disrupt the microbial cell

membrane.[4] This interaction is primarily electrostatic, with the cationic peptide being attracted

to the negatively charged components of the bacterial cell envelope.[5] This initial binding is

followed by the insertion of the peptide into the lipid bilayer, leading to the formation of pores or

channels. This disruption of the membrane integrity results in the leakage of essential

intracellular components and ultimately, cell death.[6][7]
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Potassium Channel-Blocking Activity
Aurelin also possesses structural features akin to potassium channel-blocking toxins.[1][2]

While the precise molecular interactions are still under investigation, it is hypothesized that

Aurelin can interfere with the function of potassium channels in the microbial cell membrane.

By blocking these channels, Aurelin disrupts the crucial ion balance across the membrane,

leading to depolarization and contributing to cell death.[8][9]

The following diagram illustrates the proposed dual mechanism of action of Aurelin:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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